Cas no 873066-34-3 (Thiazole, 5-(chloromethyl)-4-(2-furanyl)-2-[4-(trifluoromethyl)phenyl]-)

• Product Name: Thiazole, 5-(chloromethyl)-4-(2-furanyl)-2-[4-(trifluoromethyl)phenyl]-
• CAS No: 873066-34-3
• MF: C₁₅H₉ClF₃NOS
• MW: 343.75127196312
• MDL: MFCD31733804
• CID: 1882769
• Update Time: 2025-05-19

Thiazole, 5-(chloromethyl)-4-(2-furanyl)-2-[4-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Thiazole, 5-(chloromethyl)-4-(2-furanyl)-2-[4-(trifluoromethyl)phenyl]-

• MDL： MFCD31733804
• Inchi： 1S/C15H9ClF3NOS/c16-8-12-13(11-2-1-7-21-11)20-14(22-12)9-3-5-10(6-4-9)15(17,18)19/h1-7H,8H2
• InChI Key： RFOGRHXTLLHEEQ-UHFFFAOYSA-N
• SMILES： S1C(CCl)=C(C2=CC=CO2)N=C1C1=CC=C(C(F)(F)F)C=C1

Experimental Properties

• Density: 1.393±0.06 g/cm3(Predicted)
• Boiling Point: 444.4±55.0 °C(Predicted)
• pka: 0.10±0.10(Predicted)

Additional information on Thiazole, 5-(chloromethyl)-4-(2-furanyl)-2-[4-(trifluoromethyl)phenyl]-

Thiazole, 5-(chloromethyl)-4-(2-furanyl)-2-[4-(trifluoromethyl)phenyl]- (CAS No. 873066-34-3): A Comprehensive Overview

Thiazole, 5-(chloromethyl)-4-(2-furanyl)-2-[4-(trifluoromethyl)phenyl]-, identified by its CAS number 873066-34-3, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the thiazole class, a structural motif renowned for its broad spectrum of biological activities and therapeutic potential. The unique combination of functional groups in this molecule, including a chloromethyl group, a furanyl moiety, and a trifluoromethylphenyl ring, imparts distinct chemical properties and biological functionalities that make it a promising candidate for further investigation.

The structural framework of Thiazole, 5-(chloromethyl)-4-(2-furanyl)-2-[4-(trifluoromethyl)phenyl]- consists of a thiazole core, which is a five-membered aromatic ring containing sulfur and nitrogen atoms. This core is further substituted with various functional groups that enhance its reactivity and biological relevance. The presence of the chloromethyl group at the 5-position introduces a reactive site for nucleophilic substitution reactions, making it useful in the synthesis of more complex derivatives. Additionally, the furanyl group at the 4-position contributes to the molecule's aromaticity and potential electronic properties, while the trifluoromethylphenyl ring at the 2-position adds lipophilicity and metabolic stability.

In recent years, there has been growing interest in exploring the pharmacological properties of thiazole derivatives due to their diverse biological activities. Studies have demonstrated that thiazole-based compounds exhibit antimicrobial, anti-inflammatory, antiviral, and anticancer effects. The specific arrangement of functional groups in Thiazole, 5-(chloromethyl)-4-(2-furanyl)-2-[4-(trifluoromethyl)phenyl]- suggests that it may possess similar bioactivities, although further research is needed to fully elucidate its pharmacological profile.

One of the most compelling aspects of this compound is its potential as a scaffold for drug discovery. The chloromethyl group can be readily modified through various chemical reactions, such as nucleophilic addition or alkylation, to introduce new functionalities or linkages. This flexibility allows chemists to design derivatives with tailored properties for specific therapeutic applications. For instance, modifications at the chloromethyl site could enable the attachment of biomolecules or other pharmacophores to enhance target specificity or improve pharmacokinetic profiles.

The furanyl moiety in Thiazole, 5-(chloromethyl)-4-(2-furanyl)-2-[4-(trifluoromethyl)phenyl]- has been shown to influence the electronic distribution and reactivity of the molecule. Furans are known for their ability to participate in various organic transformations, including Diels-Alder reactions and electrocyclization processes. This characteristic makes furan-containing compounds valuable intermediates in synthetic chemistry and potentially useful in developing novel therapeutic agents.

The trifluoromethylphenyl ring is another critical feature that contributes to the compound's unique properties. Trifluoromethylation is a powerful tool in medicinal chemistry due to the ability of trifluoromethyl groups to modulate lipophilicity, metabolic stability, and binding affinity. The presence of this group in Thiazole, 5-(chloromethyl)-4-(2-furanyl)-2-[4-(trifluoromethyl)phenyl]- suggests that it may exhibit enhanced bioavailability and prolonged half-life compared to related compounds lacking this substitution.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with high accuracy before conducting expensive wet-lab experiments. Molecular docking studies have been particularly useful in evaluating how Thiazole, 5-(chloromethyl)-4-(2-furanyl)-2-[4-(trifluoromethyl)phenyl]- interacts with biological targets such as enzymes and receptors. These simulations have provided valuable insights into potential binding modes and interactions that could guide future synthetic modifications.

In addition to computational methods, experimental approaches have also been employed to investigate the pharmacological properties of this compound. In vitro assays have been used to assess its activity against various disease-related targets, including kinases, proteases, and ion channels. Preliminary results suggest that Thiazole, 5-(chloromethyl)-4-(2-furanyl)-2-[4-(trifluoromethyl)phenyl]- may exhibit inhibitory effects on certain enzymes associated with cancer cell proliferation and inflammation.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include nucleophilic substitution reactions at the chloromethyl group, cross-coupling reactions to introduce the furanyl and trifluoromethylphenyl moieties, and purification techniques such as column chromatography or recrystallization. Advances in synthetic methodologies have made it possible to produce complex thiazole derivatives more efficiently than ever before.

The potential applications of Thiazole, 5-(chloromethyl)-4-(2-furanyl)-2-[4-(trifluoromethyl)phenyl]- extend beyond traditional pharmaceuticals. Its unique structural features make it suitable for use as an intermediate in agrochemicals or specialty chemicals where similar reactivity patterns are desired. Furthermore, its ability to undergo various chemical transformations opens up possibilities for developing novel materials with tailored properties.

In conclusion, Thiazole, 5-(chloromethyl)-4-(2-furanyl)-2-[4-(trifluoromethyl)phenyl]-, CAS number 873066-34-3, is a structurally interesting compound with significant potential in pharmaceutical research. Its combination of functional groups offers opportunities for designing derivatives with enhanced biological activities and improved pharmacokinetic profiles. Further investigation into its pharmacological properties and synthetic applications will likely uncover new therapeutic possibilities and expand its utility across multiple scientific disciplines.